Cas no 5828-95-5 (1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate)
5828-95-5 structure
Product Name:1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate
CAS No:5828-95-5
MF:C7H9F3O4
MW:214.139173269272
MDL:MFCD29041032
CID:380482
PubChem ID:23264400
Update Time:2025-04-19
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(trifluoromethyl)-, 1-ethyl 3-methyl ester
- 5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 5-(1,3-benzodioxol-5-yl)-2-[(5-bromo-2-methoxyphenyl)methylene]-2,3-dihydro-7-methyl-3-oxo-, ethyl ester, (2E)-
- ethyl (2E)-5-(1,3-benzodioxol-5-yl)-2-[(5-bromo-2-methoxyphenyl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
- 1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate
- 1-ethyl3-methyl2-(trifluoromethyl)propanedioate
- 5828-95-5
- CS-0238522
- EN300-196655
- ethyl methyl (trifluoromethyl)malonate
-
- MDL： MFCD29041032
- Inchi： 1S/C7H9F3O4/c1-3-14-6(12)4(5(11)13-2)7(8,9)10/h4H,3H2,1-2H3
- InChI Key： ZGEOYNKXFJTRQU-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)OC)C(=O)OCC)(F)F
Computed Properties
- Exact Mass: 556.03043
- Monoisotopic Mass: 214.04529325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 86.66
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-196655-1.0g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-196655-0.05g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 0.05g |
$347.0 | 2023-09-16 | ||
| Enamine | EN300-196655-0.1g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 0.1g |
$518.0 | 2023-09-16 | ||
| Enamine | EN300-196655-0.25g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 0.25g |
$743.0 | 2023-09-16 | ||
| Enamine | EN300-196655-0.5g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 0.5g |
$1170.0 | 2023-09-16 | ||
| Enamine | EN300-196655-1g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 1g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-196655-2.5g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 2.5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-196655-5g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 5g |
$4349.0 | 2023-09-16 | ||
| Enamine | EN300-196655-10g |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 10g |
$6450.0 | 2023-09-16 | ||
| 1PlusChem | 1P01BI7E-50mg |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate |
5828-95-5 | 50mg |
$421.00 | 2025-03-19 |
1-ethyl 3-methyl 2-(trifluoromethyl)propanedioate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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